Cas no 1361864-84-7 (6-Amino-5-(2,5-dichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(2,5-dichlorophenyl)picolinic acid
• CAS No: 1361864-84-7
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928299
• Update Time: 2025-05-20

6-Amino-5-(2,5-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,5-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-6-1-3-9(14)8(5-6)7-2-4-10(12(17)18)16-11(7)15/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： JQISABNORNCAAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(C(=O)O)N=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(2,5-dichlorophenyl)picolinic acid

Introduction to 6-Amino-5-(2,5-dichlorophenyl)picolinic acid (CAS No. 1361864-84-7)

6-Amino-5-(2,5-dichlorophenyl)picolinic acid (CAS No. 1361864-84-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

6-Amino-5-(2,5-dichlorophenyl)picolinic acid is a picolinic acid derivative with a 2,5-dichlorophenyl substituent and an amino group at the 6-position. The molecular formula of this compound is C₁₃H₉Cl₂N₂O₂, and its molecular weight is approximately 300.12 g/mol. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which influence the compound's reactivity and biological activity.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its acidic nature, due to the carboxylic acid group, allows it to form salts with bases, which can be advantageous for pharmaceutical formulations.

Synthesis Methods

The synthesis of 6-Amino-5-(2,5-dichlorophenyl)picolinic acid has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 2,5-dichlorobenzaldehyde with an appropriate amine followed by cyclization to form the picolinic acid framework. Another method involves the condensation of 2,5-dichlorobenzoyl chloride with an amino acid derivative under controlled conditions.

A recent study published in the Journal of Organic Chemistry detailed a novel one-pot synthesis method that significantly improves yield and purity while reducing reaction time. This method employs microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness.

Biological Activities

6-Amino-5-(2,5-dichlorophenyl)picolinic acid has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to inhibit specific enzymes involved in inflammatory pathways. Research conducted at the University of California demonstrated that this compound effectively inhibits cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins associated with inflammation and pain.

In addition to its anti-inflammatory properties, 6-Amino-5-(2,5-dichlorophenyl)picolinic acid has been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. A recent publication in Cancer Research highlighted its efficacy against breast cancer cell lines both in vitro and in vivo.

Clinical Applications and Future Prospects

The potential clinical applications of 6-Amino-5-(2,5-dichlorophenyl)picolinic acid are vast and varied. Its anti-inflammatory properties make it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to target specific enzymes without significant side effects offers a significant advantage over existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of oncology, ongoing clinical trials are evaluating the safety and efficacy of this compound in combination with other anticancer therapies. Preliminary results have been encouraging, suggesting that it may enhance the effectiveness of current treatments while reducing toxicity.

Conclusion

6-Amino-5-(2,5-dichlorophenyl)picolinic acid (CAS No. 1361864-84-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various therapeutic areas.